Cas no 543-75-9 (1,4-Dioxene)

• Product Name: 1,4-Dioxene
• CAS No: 543-75-9
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD00082537
• CID: 370500
• PubChem ID: 136353
• Update Time: 2025-04-19

1,4-Dioxene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxin,2,3-dihydro-
• 1,4-Dioxene
• 2,3-dihydro-1,4-dioxine
• 1,4-dioxane-2,3-diyl
• 1,4-Dioxin,2,3-dihydro
• 2,3-Dihydro-1,4-dioxin
• p-Dioxin,2,3-dihydro
• 1,4-Dioxin, 2,3-dihydro-
• p-Dioxin, 2,3-dihydro-
• HIZVCIIORGCREW-UHFFFAOYSA-N
• NSC2295
• 2,3-Dihydro-1,4-dioxine #
• D2287
• NSC-2295
• T71041
• DTXSID0074714
• NSC 2295
• 964XEE4JQL
• EN300-135281
• Dioxene
• UNII-964XEE4JQL
• 543-75-9
• P-DIOXENE
• FT-0695212
• MFCD00082537
• Q13423013
• DTXCID7041675

• MDL： MFCD00082537
• Inchi： 1S/C4H6O2/c1-2-6-4-3-5-1/h1-2H,3-4H2
• InChI Key： HIZVCIIORGCREW-UHFFFAOYSA-N
• SMILES： O1C=COCC1

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 1,08 g/cm3
• Melting Point: NA
• Boiling Point: 94°C(lit.)
• Flash Point: 1°C
• Refractive Index: 1.437
• PSA: 18.46000
• LogP: 0.50440
• Solubility: Not determined
• Vapor Pressure: 54.8±0.1 mmHg at 25°C

1,4-Dioxene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S26; S36/37/39
• Packing Group：II
• Hazard Level：3.1
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins